potassium (Z)-docos-13-enoate
potassium (Z)-docos-13-enoate
Brand Name:
Vulcanchem
CAS No.:
18175-47-8
VCID:
VC0093769
InChI:
InChI=1S/C22H42O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;/h9-10H,2-8,11-21H2,1H3,(H,23,24);/q;+1/p-1/b10-9-;
SMILES:
CCCCCCCCC=CCCCCCCCCCCCC(=O)[O-].[K+]
Molecular Formula:
C22H41KO2
Molecular Weight:
376.7 g/mol
potassium (Z)-docos-13-enoate
CAS No.: 18175-47-8
Main Products
VCID: VC0093769
Molecular Formula: C22H41KO2
Molecular Weight: 376.7 g/mol
| CAS No. | 18175-47-8 |
|---|---|
| Product Name | potassium (Z)-docos-13-enoate |
| Molecular Formula | C22H41KO2 |
| Molecular Weight | 376.7 g/mol |
| IUPAC Name | potassium;(Z)-docos-13-enoate |
| Standard InChI | InChI=1S/C22H42O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;/h9-10H,2-8,11-21H2,1H3,(H,23,24);/q;+1/p-1/b10-9-; |
| Standard InChIKey | JEXMXRICZKBURS-KVVVOXFISA-M |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCCCCCC(=O)[O-].[K+] |
| SMILES | CCCCCCCCC=CCCCCCCCCCCCC(=O)[O-].[K+] |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCCCCCC(=O)[O-].[K+] |
| PubChem Compound | 23688483 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume